ethyl 2-[(4-benzylidene-5-oxo-1-phenyl-4,5-dihydro-1H-imidazol-2-yl)sulfanyl]propanoate

• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol
• IUPAC Name: ethyl 2-[(4Z)-4-benzylidene-5-oxo-1-phenylimidazol-2-yl]sulfanylpropanoate
• InChI: InChI=1S/C21H20N2O3S/c1-3-26-20(25)15(2)27-21-22-18(14-16-10-6-4-7-11-16)19(24)23(21)17-12-8-5-9-13-17/h4-15H,3H2,1-2H3/b18-14-
• InChI Key: DIWPMFYAXKQRRI-JXAWBTAJSA-N
• Isomeric SMILES: CCOC(=O)C(C)SC1=N/C(=C\C2=CC=CC=C2)/C(=O)N1C3=CC=CC=C3
• SMILES: CCOC(=O)C(C)SC1=NC(=CC2=CC=CC=C2)C(=O)N1C3=CC=CC=C3

Description

Ethyl 2-[(4-benzylidene-5-oxo-1-phenyl-4,5-dihydro-1H-imidazol-2-yl)sulfanyl]propanoate is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as EBO-PP and is synthesized through a specific method that involves the use of various reagents.

Mechanism of Action

The mechanism of action of EBO-PP is not fully understood. However, studies have shown that it inhibits the growth of tumor cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to inhibit the activity of certain enzymes that are essential for the survival of cancer cells.
Biochemical and Physiological Effects
EBO-PP has been found to exhibit several biochemical and physiological effects. Studies have shown that it can induce cell death in tumor cells by activating the caspase pathway. It has also been found to inhibit the growth of cancer cells by inducing cell cycle arrest. In addition, EBO-PP has been found to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of EBO-PP is its potent antitumor activity. It has been found to exhibit activity against a wide range of tumor cells, making it a potential candidate for the development of new chemotherapy drugs. However, the synthesis method for EBO-PP is complex and requires careful handling of the reagents. In addition, the compound is not readily available commercially, making it difficult to obtain for research purposes.

Future Directions

There are several potential future directions for research on EBO-PP. One direction is to investigate its potential as a lead compound for the development of new chemotherapy drugs. Another direction is to investigate its potential as a treatment for inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of EBO-PP and its potential applications in various fields.
Conclusion
In conclusion, EBO-PP is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is synthesized through a specific method and has been found to exhibit potent antitumor, antifungal, and antibacterial activity. Further research is needed to fully understand the mechanism of action of EBO-PP and its potential applications in various fields.

Synthesis Methods

EBO-PP is synthesized through a multi-step process that involves the use of various reagents. The synthesis method involves the reaction of 2-mercapto propionic acid with ethyl 2-bromoacetate to form ethyl 2-mercapto propanoate. This compound is then reacted with 4-benzylidene-5-oxo-1-phenyl-4,5-dihydro-1H-imidazole-2-thiol to form EBO-PP. The synthesis method is complex and requires careful handling of the reagents to ensure the purity of the final product.

Scientific Research Applications

EBO-PP has several potential applications in scientific research. One of the primary applications is in the field of medicinal chemistry, where it can be used as a lead compound for the development of new drugs. EBO-PP has been found to exhibit potent antitumor activity and can be used as a potential chemotherapeutic agent. It has also been found to exhibit antifungal and antibacterial activity, making it a potential candidate for the development of new antibiotics.